1-[3'-(2-methylphenyl)-3,3-bis(4-methylphenyl)-3H,3'H-spiro[2-benzothiophene-1,2'-[1,3,4]thiadiazol]-5'-yl]ethanone

• Molecular Formula: C32H28N2OS2
• Molecular Weight: 520.7 g/mol
• IUPAC Name: 1-[4-(2-methylphenyl)-3',3'-bis(4-methylphenyl)spiro[1,3,4-thiadiazole-5,1'-2-benzothiophene]-2-yl]ethanone
• InChI: InChI=1S/C32H28N2OS2/c1-21-13-17-25(18-14-21)31(26-19-15-22(2)16-20-26)27-10-6-7-11-28(27)32(37-31)34(33-30(36-32)24(4)35)29-12-8-5-9-23(29)3/h5-20H,1-4H3
• InChI Key: MUKOYIPLEOASOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(C3=CC=CC=C3C4(S2)N(N=C(S4)C(=O)C)C5=CC=CC=C5C)C6=CC=C(C=C6)C

Description

1-[3’-(2-METHYLPHENYL)-3,3-BIS(4-METHYLPHENYL)-3H,3’H-SPIRO[2-BENZOTHIOPHENE-1,2’-[1,3,4]THIADIAZOL]-5’-YL]ETHAN-1-ONE is a complex organic compound characterized by its unique spiro structure

Preparation Methods

The synthesis of 1-[3’-(2-METHYLPHENYL)-3,3-BIS(4-METHYLPHENYL)-3H,3’H-SPIRO[2-BENZOTHIOPHENE-1,2’-[1,3,4]THIADIAZOL]-5’-YL]ETHAN-1-ONE involves multiple steps. Typically, the synthetic route includes the formation of the spiro structure through cyclization reactions. The reaction conditions often require specific catalysts and solvents to achieve the desired product. Industrial production methods may involve optimizing these conditions to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, often using halogenated reagents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[3’-(2-METHYLPHENYL)-3,3-BIS(4-METHYLPHENYL)-3H,3’H-SPIRO[2-BENZOTHIOPHENE-1,2’-[1,3,4]THIADIAZOL]-5’-YL]ETHAN-1-ONE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound has shown potential in biological assays, particularly in antimicrobial and antitubercular activities.

Medicine: It is being investigated for its potential therapeutic properties.

Industry: The compound’s unique structure makes it useful in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. These interactions can modulate various biological pathways, leading to the observed effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest significant activity against certain bacterial strains .

Comparison with Similar Compounds

When compared to similar compounds, 1-[3’-(2-METHYLPHENYL)-3,3-BIS(4-METHYLPHENYL)-3H,3’H-SPIRO[2-BENZOTHIOPHENE-1,2’-[1,3,4]THIADIAZOL]-5’-YL]ETHAN-1-ONE stands out due to its unique spiro structure. Similar compounds include:

• 1-(3-(2-methylphenyl)-4-oxo-3H-quinazolin-2-yl)-4-(substituted)thiosemicarbazides
• N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

These compounds share some structural similarities but differ in their specific functional groups and biological activities.